![molecular formula C14H15N5OS B5526690 3-(4-methyl-1,3-thiazol-5-yl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)propanamide](/img/structure/B5526690.png)
3-(4-methyl-1,3-thiazol-5-yl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-methyl-1,3-thiazol-5-yl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)propanamide, also known as TH287, is a small molecule inhibitor that has been developed for the treatment of various types of cancers. It is a potent and selective inhibitor of the DNA damage response enzyme, MTH1, which is involved in the prevention of oxidative DNA damage. TH287 has shown promising results in preclinical studies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions will be discussed in
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
- Researchers have explored the synthesis of new derivatives incorporating the pyrazolo[3,4-d]pyrimidine skeleton, which includes compounds similar to the one you're interested in. These compounds have been evaluated for their antimicrobial properties, showing moderate activity in some cases (Farag, Kheder, & Mabkhot, 2009).
Synthesis for Antimicrobial and Antifungal Activity
- Another study focused on the synthesis of novel pyrazolo[3,4-d]pyrimidin derivatives and their evaluation for antimicrobial and antifungal activities. The results indicated significant activity for these compounds (Khobragade, Bodade, Konda, Dawane, & Manwar, 2010).
Herbicidal Activity
- A study investigated the synthesis and herbicidal activity of compounds containing pyrimidine and 1,3,4-thiadiazole rings. These compounds showed moderate to good selective herbicidal activity against certain plants (Liu & Shi, 2014).
Anticancer and Anti-5-Lipoxygenase Agents
- Researchers synthesized and evaluated novel pyrazolopyrimidines derivatives as potential anticancer and anti-5-lipoxygenase agents, demonstrating promising results in these applications (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).
Antiproliferative Activity
- Another study synthesized a new class of compounds with potential antiproliferative activity against various cancer cell lines. These compounds were found to be selective in their cytotoxicity to cancer cells compared to normal cells (Nagaraju, Reddy, Padmaja, & Ugale, 2020).
Synthesis for Potential Anticancer Agents
- A study synthesized new 3-heteroarylindoles with potential anticancer properties. Several new compounds showed moderate to high anticancer activity compared to a reference drug (Abdelhamid, Gomha, Abdelriheem, & Kandeel, 2016).
Synthesis and Biological Evaluation
- Another research synthesized and biologically evaluated novel pyrazolopyrimidines derivatives for their antimicrobial potentialities and antioxidant activities. Some of these compounds also showed antitumor activity (Rizk, El‐Borai, Ragab, & Ibrahim, 2020).
properties
IUPAC Name |
3-(4-methyl-1,3-thiazol-5-yl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N5OS/c1-10-12(21-9-17-10)3-4-13(20)16-7-11-8-18-19-6-2-5-15-14(11)19/h2,5-6,8-9H,3-4,7H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USWZPJYESHOADA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)CCC(=O)NCC2=C3N=CC=CN3N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.